N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-[2-[3-(2-methylimidazol-1-yl)-6-oxopyridazin-1-yl]ethyl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C24H21N5O3/c1-16-25-12-14-28(16)21-10-11-22(30)29(27-21)15-13-26-24(31)23-17-6-2-4-8-19(17)32-20-9-5-3-7-18(20)23/h2-12,14,23H,13,15H2,1H3,(H,26,31)
• InChI Key: HHUWVLFCFWWPMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NN(C(=O)C=C2)CCNC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C24H21N5O3
• Molecular Weight: 427.5 g/mol
• CAS No.: 1351655-16-7

Description

N-(2-(3-(2-methyl-1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-9H-xanthene-9-carboxamide is a useful research compound. Its molecular formula is C24H21N5O3 and its molecular weight is 427.464. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study on the synthesis and characterization of similar imidazole derivatives, such as 1-((5-chloro-1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl)-N-ethylpyrrolidine-2-carboxamide, was conducted, providing insights into the synthesis process and molecular structure analysis of such compounds using FTIR, NMR, and other analytical methods (Ovonramwen, Owolabi, & Falodun, 2021).

Antimicrobial Activity

• Various studies have explored the antimicrobial potential of imidazole derivatives. For instance, research on the synthesis and antimicrobial activities of novel imidazole derivatives like (1H-Benzo[d]imidazole-2-yl)-6-(diethylamino)-3H-one-xanthene, phenoxazine, and oxazine showed that these compounds exhibit antibacterial activities against various microorganisms, indicating the potential antimicrobial applications of imidazole derivatives (Patil et al., 2015).

Medicinal Chemistry and Drug Discovery

• Imidazole derivatives have been investigated for their role in drug discovery and development. A study on N-{trans-3-[(5-Cyano-6-methylpyridin-2-yl)oxy]-2,2,4,4-tetramethylcyclobutyl}imidazo[1,2-a]pyrimidine-3-carboxamide highlights the medicinal chemistry strategies to reduce metabolism mediated by aldehyde oxidase (AO) in such compounds, which is crucial for enhancing their therapeutic potential (Linton et al., 2011).

Antitumor and Antiproliferative Activities

• Research into the antiproliferative activity of imidazole derivatives is also noteworthy. Studies have shown that certain imidazole-based compounds exhibit significant activity against cancer cell lines, suggesting their potential in cancer treatment. For example, the synthesis and biological evaluation of novel carbazole derivatives, including 5-((9H-carbazol-9-yl)methyl)-N-((substituted phenyl)(piperazin-1-yl)methyl)-1,3,4-oxadiazol-2-amine, demonstrated notable antibacterial, antifungal, and anticancer activities (Sharma, Kumar, & Pathak, 2014).